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Compound of Interest

Compound Name: Tetrabutyl orthosilicate

Cat. No.: B1293958 Get Quote

Technical Guide: Tetrabutyl Orthosilicate
Audience: Researchers, scientists, and drug development professionals.

Core Chemical Properties
Tetrabutyl orthosilicate, also known as tetrabutoxysilane, is an important organosilicon

compound with a range of applications in organic synthesis and materials science.[1][2] This

guide provides core information regarding its molecular formula and weight.

The fundamental molecular properties of tetrabutyl orthosilicate are summarized in the table

below. This data is essential for stoichiometric calculations in chemical reactions and for

characterization in materials science applications.

Property Value

Molecular Formula C₁₆H₃₆O₄Si

Molecular Weight 320.54 g/mol

Synonyms Tetrabutyl silicate, Tetrabutoxysilane

CAS Number 4766-57-8

Molecular Structure and Identification
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The chemical structure of tetrabutyl orthosilicate consists of a central silicon atom bonded to

four butoxy groups. This structure is key to its role as a precursor in the formation of silica-

based materials and as a crosslinking agent.

The relationship between the common name, molecular formula, and molecular weight is a

fundamental concept in chemistry. The diagram below illustrates this logical connection for

tetrabutyl orthosilicate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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